Dimethyl sebacate
Overview
Description
Dimethyl Sebacate (DMS) is a dimethyl ester of sebacic acid . It has a vegetal origin as it is processed from castor oil . It can be used as an intermediate to produce light stabilizers . It can also be employed as a plasticizer, softening agent, and solvent for cellulosic resins, synthetic resins, and rubbers .
Synthesis Analysis
This compound is generally prepared by the esterification of sebacic acid . It is widely used as a synthesis intermediate to produce Hindered Amines Light Stabilizer (HALS), which are light stabilizers additives . These additives are used in plastics and coatings to protect surfaces and pigments against photo degradation by deactivation of free radicals .Molecular Structure Analysis
The linear formula of this compound is CH3OCO(CH2)8COOCH3 . Its CAS Number is 106-79-6 . The molecular weight of this compound is 230.30 .Chemical Reactions Analysis
This compound is widely used as a synthesis intermediate to produce light stabilizers . It can also be employed as a plasticizer, softening agent, and solvent for cellulosic resins, synthetic resins, and rubbers .Physical and Chemical Properties Analysis
This compound has a boiling point of 158 °C/10 mmHg and a melting point of 29-31 °C . Its density is 0.988 g/mL at 25 °C .Scientific Research Applications
Synthesis of High Molecular Weight Esters
Dimethyl sebacate is used in the synthesis of high molecular weight esters, such as bis(2-ethylhexyl) sebacate, a substance of significance due to its application as a lubricant. The synthesis process involves the transesterification of this compound with 2-ethylhexanol, showcasing its role in producing materials with industrial applications, especially in the context of supercritical carbon dioxide environments (R. Narayan, Jacob Varun Dev, G. Madras, 2015).
Components of Synthetic Lubricating Oils
Research has explored the use of this compound as a component in fully synthetic lubricating oils. These studies involve the transesterification of this compound with various alcohols to produce straight dicarboxylic acid esters. The results indicate potential applications in enhancing the properties of synthetic lubricants, underscoring this compound's role in advancing materials science in the context of industrial lubrication and tribology (S. Gryglewicz, F. Oko, 2005).
High Purity Production Technology
The production technology of high purity this compound has been studied, emphasizing the importance of temperature, pressure, and equipment design in achieving a purity level of 99.95%. This research highlights the critical aspects of manufacturing processes that ensure the high-quality production of this compound for various applications (Xu Guang-xiu, 2012).
Phase Transfer Catalyst Synthesis
The synthesis of this compound using a phase transfer catalyst, BTEAC (benzyl triethyl ammonium chloride), has been optimized to achieve a high yield of 90.4%. This methodological advancement in the synthesis process demonstrates the efficiency of catalysts in producing this compound, further broadening its application scope (Y. Shu, 2004).
Oligomeric Sebacates as Lubricant Oils
Oligomeric esters of sebacic acid, synthesized through the alcoholysis reaction of this compound, have been found suitable as additives to fully synthetic engine oils. These esters contribute to the improvement of oil properties, such as viscosity index and pour point, indicating this compound's value in enhancing the performance of lubricant oils (S. Gryglewicz, F. Oko, 2005).
Mechanism of Action
Target of Action
Dimethyl sebacate (DMS) is primarily used as a synthesis intermediate to produce light stabilizers . It is also employed as a plasticizer, softening agent, and solvent for cellulosic resins, synthetic resins, and rubbers . The primary targets of DMS are therefore the materials and substances it interacts with in these roles.
Mode of Action
DMS is a dimethyl ester of sebacic acid . As a plasticizer, it increases the flexibility and malleability of materials, making them less brittle and more resistant to fracture. As a solvent, it dissolves or disperses various components in a solution, facilitating numerous chemical reactions. In the production of light stabilizers, DMS acts as a synthesis intermediate to produce Hindered Amines Light Stabilizers (HALS), which protect surfaces and pigments against photo degradation by deactivating free radicals .
Biochemical Pathways
HALS are used in plastics and coatings to protect surfaces and pigments against photo degradation by deactivating free radicals .
Pharmacokinetics
It is known that dms is a plasticizer that can be synthesized by esterification of sebacic acid . Its bioavailability would depend on the specific context and manner of its use.
Result of Action
The primary result of DMS’s action is the stabilization of materials against light and heat degradation. It helps to avoid surface defects, loss of mechanical properties, loss of water impermeability, and pigment fading . As a plasticizer and solvent, DMS also modifies the physical properties of materials, making them more flexible, malleable, and suitable for various applications.
Safety and Hazards
Future Directions
Biochemical Analysis
Cellular Effects
Fatty acid methyl esters can influence cell function in various ways, including impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
As a fatty acid methyl ester, it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
As a fatty acid methyl ester, it may interact with various enzymes or cofactors and could potentially affect metabolic flux or metabolite levels .
Transport and Distribution
It may interact with various transporters or binding proteins, which could affect its localization or accumulation .
Subcellular Localization
Like other fatty acid methyl esters, it may be directed to specific compartments or organelles based on targeting signals or post-translational modifications .
Properties
IUPAC Name |
dimethyl decanedioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22O4/c1-15-11(13)9-7-5-3-4-6-8-10-12(14)16-2/h3-10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALOUNLDAKADEEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCCCCCCC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1026740 | |
Record name | Dimethyl decanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1026740 | |
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Molecular Weight |
230.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White solid; mp = 25-28 deg C; [Alfa Aesar MSDS] | |
Record name | Dimethyl sebacate | |
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CAS No. |
106-79-6 | |
Record name | Dimethyl sebacate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=106-79-6 | |
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Record name | Sebacic acid dimethyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000106796 | |
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Record name | DIMETHYL SEBACATE | |
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Record name | Decanedioic acid, 1,10-dimethyl ester | |
Source | EPA Chemicals under the TSCA | |
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Record name | Dimethyl decanedioate | |
Source | EPA DSSTox | |
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Record name | Dimethyl sebacate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.121 | |
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Record name | DIMETHYL SEBACATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G87745M355 | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
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